Cas no 1096892-09-9 (4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide)

• Product Name: 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide
• CAS No: 1096892-09-9
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 1093853
• PubChem ID: 43373548
• Update Time: 2025-07-30

4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide
• YFTQYJDZCKNHMC-UHFFFAOYSA-N
• SCHEMBL1134916
• 4-aminomethyl-N-(1-methyl-piperidin-4-yl)-benzenesulfonamide
• 1096892-09-9

• Inchi： 1S/C13H21N3O2S/c1-16-8-6-12(7-9-16)15-19(17,18)13-4-2-11(10-14)3-5-13/h2-5,12,15H,6-10,14H2,1H3
• InChI Key： YFTQYJDZCKNHMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CN)=CC=1)(NC1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.135
• Monoisotopic Mass: 283.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 0.3

Additional information on 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide

Introduction to 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide (CAS No. 1096892-09-9)

4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1096892-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide, particularly the presence of an aminomethyl group and a 1-methylpiperidine moiety, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamide functional group in 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide is a key pharmacophore that interacts with biological targets, often leading to inhibitory effects on enzymes and receptors. This makes the compound a promising candidate for further investigation in drug discovery pipelines. The benzenesulfonamide core, combined with the piperidine ring, enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide with high precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes involved in metabolic pathways, making it a potential lead for developing treatments against metabolic disorders and inflammatory diseases.

In addition to its pharmacological potential, 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide has been explored in combination therapies. The synergistic effects of sulfonamides when paired with other bioactive molecules have been demonstrated in several preclinical studies. For instance, when combined with kinase inhibitors or immunomodulators, 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide may enhance therapeutic outcomes by targeting multiple pathways simultaneously.

The synthesis of 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also allow for the introduction of structural modifications that can fine-tune the biological activity of the compound.

From a medicinal chemistry perspective, the structural diversity introduced by the aminomethyl group and the 1-methylpiperidine moiety provides a rich scaffold for derivatization. Researchers have synthesized numerous analogs of 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide to explore different pharmacological profiles. These derivatives have been evaluated for their efficacy in various disease models, including cancer, neurodegenerative disorders, and infectious diseases.

The role of sulfonamides in addressing unmet medical needs has been underscored by recent clinical trials. While 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide itself has not yet entered human trials, its structural relatives have shown promise in treating conditions such as bacterial infections and cancer. The ongoing research aims to translate these findings into clinical applications by optimizing dosage regimens, improving pharmacokinetic properties, and reducing potential side effects.

The future directions for research on 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide include exploring its potential as an adjuvant therapy alongside existing treatments. By understanding its mechanisms of action and interactions with other drugs, scientists can develop combination strategies that maximize therapeutic benefits while minimizing resistance development.

In conclusion, 4-(Aminomethyl)-N-(1-methylpiperidin-4-yl)benzenesulfonamide (CAS No. 1096892-09-9) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of drug design continues to evolve, compounds like 4-(Aminomethyl)-N-(1-methylpiperidin-4-y| benzenesulfonamide will play an increasingly important role in addressing complex diseases and improving patient outcomes.